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Compound of Interest

Compound Name: 6-Cyano Diclazuril-13C3,15N2

Cat. No.: B15600286

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the isotopic labeling pattern of 6-Cyano

Diclazuril-¹³C₃,¹⁵N₂, a crucial internal standard for quantitative bioanalytical studies.

Understanding the precise location of the isotopic labels is paramount for accurate mass

spectrometry-based quantification of Diclazuril, a potent anticoccidial agent.

Molecular Structure and Isotopic Labeling
6-Cyano Diclazuril-¹³C₃,¹⁵N₂ is a stable isotope-labeled analog of Diclazuril. The labeling

pattern, with three Carbon-13 (¹³C) atoms and two Nitrogen-15 (¹⁵N) atoms, is strategically

placed within the molecule to ensure a significant mass shift from the unlabeled drug,

facilitating its use as an internal standard in mass spectrometric analyses.

Based on established synthetic routes for Diclazuril and related triazine compounds, the most

probable isotopic labeling pattern for 6-Cyano Diclazuril-¹³C₃,¹⁵N₂ is as follows:

Two ¹⁵N atoms are incorporated into the 1,2,4-triazine-3,5-dione ring.
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Two ¹³C atoms are located at the carbonyl positions (C3 and C5) of the 1,2,4-triazine-3,5-

dione ring.

One ¹³C atom constitutes the cyano group attached to the phenyl ring.

This specific placement ensures that the labels are in a stable part of the molecule, minimizing

the risk of isotopic exchange during sample preparation and analysis.

Caption: Isotopic labeling pattern of 6-Cyano Diclazuril-¹³C₃,¹⁵N₂.

Physicochemical and Mass Spectrometric Data
The incorporation of stable isotopes results in a predictable mass shift, which is fundamental

for its function as an internal standard.

Property Value

Chemical Formula C₁₄¹³C₃H₉Cl₃N₂¹⁵N₂O₂

Monoisotopic Mass 412.97 g/mol

Molecular Weight 412.6 g/mol

Nominal Mass Shift from Unlabeled +5 Da

Note: The exact mass will vary slightly depending on the isotopic purity of the starting

materials.

Generalized Synthetic Pathway
While the specific, proprietary synthesis of 6-Cyano Diclazuril-¹³C₃,¹⁵N₂ is not publicly available,

a generalized synthetic workflow can be inferred from known methods for preparing Diclazuril.

The synthesis would involve the use of isotopically labeled precursors to introduce the ¹³C and

¹⁵N atoms at the desired positions.
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Synthesis of Labeled Intermediate Triazine Ring Formation Final Product

Labeled Precursors
(e.g., K¹³CN, Na¹⁵NO₂, [¹³C,¹⁵N]-Urea)

Synthesis of Labeled
4-amino-2,6-dichlorobenzonitrile-¹³C₁

Diazotization of Labeled Intermediate
Cyclization with a

[¹³C₂,¹⁵N₂]-labeled precursor
(e.g., Diethyl [¹³C₂]-malonate and [¹⁵N]-Amine source)

6-Cyano Diclazuril-¹³C₃,¹⁵N₂
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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